methyl 3-(benzoylamino)-2-oxo-6-[(E)-2-(4-phenoxyanilino)ethenyl]-2H-pyran-5-carboxylate

• IUPAC Name: methyl 5-benzamido-6-oxo-2-[(E)-2-(4-phenoxyanilino)ethenyl]pyran-3-carboxylate
• InChI: InChI=1S/C28H22N2O6/c1-34-27(32)23-18-24(30-26(31)19-8-4-2-5-9-19)28(33)36-25(23)16-17-29-20-12-14-22(15-13-20)35-21-10-6-3-7-11-21/h2-18,29H,1H3,(H,30,31)/b17-16+
• InChI Key: GTSBCSSTRUOSQJ-WUKNDPDISA-N
• Canonical SMILES: COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2)C=CNC3=CC=C(C=C3)OC4=CC=CC=C4
• Isomeric SMILES: COC(=O)C1=C(OC(=O)C(=C1)NC(=O)C2=CC=CC=C2)/C=C/NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C28H22N2O6
• Molecular Weight: 482.5 g/mol

Description

Methyl 3-(benzoylamino)-2-oxo-6-[(E)-2-(4-phenoxyanilino)ethenyl]-2H-pyran-5-carboxylate is a useful research compound. Its molecular formula is C28H22N2O6 and its molecular weight is 482.492. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Structures and Crystal Engineering

The synthesis and crystallographic analysis of methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate highlight its potential in the field of supramolecular chemistry. This compound forms centrosymmetric hydrogen-bonded dimers through N–H···O interactions, showcasing its relevance in understanding molecular assembly and interaction mechanisms. The structure is further stabilized by π–π interactions and weak C–H···O hydrogen bonding, demonstrating its utility in designing molecular aggregates and understanding the forces governing the crystalline assembly of organic compounds (Kranjc et al., 2012).

Synthesis of Heterocyclic Compounds

The compound serves as a precursor in synthesizing various heterocyclic derivatives, illustrating its versatility in organic synthesis. For instance, its reaction with 2-nitrobenzaldehydes yields 6-(2-nitrostyryl)-2H-pyran-2-ones, which upon reduction, produce a mix of tetrahydroquinolinylidene derivatives. This process exemplifies the compound's role in generating pharmacologically relevant structures, offering a pathway to novel therapeutic agents (Bombarda et al., 1992).

Facilitating Ring Transformations

Methyl 3-(benzoylamino)-2-oxo-6-[(E)-2-(4-phenoxyanilino)ethenyl]-2H-pyran-5-carboxylate's reactivity also underscores its importance in facilitating ring transformations crucial for developing complex organic molecules. This property is pivotal for synthesizing diverse molecular scaffolds, thereby expanding the toolbox for medicinal chemistry and drug discovery efforts. It exemplifies the compound's significance in synthesizing complex organic structures, which are foundational in developing new materials and pharmaceuticals (Ornik et al., 1990).